2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid
Overview
Description
2-Fluoro-2-(1,2-oxazol-3-yl)propanoic acid, also known as FPOP, is a synthetic organic compound that is used in a variety of scientific and laboratory experiments. It is a colorless, crystalline solid that has a melting point of approximately 132 °C and a boiling point of approximately 248 °C. FPOP is also soluble in water and many organic solvents, making it a versatile compound for many applications.
Scientific Research Applications
2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid has been used in a variety of scientific and laboratory experiments, such as in the synthesis of other organic compounds, in the study of enzyme reactions, and in the development of new drugs. Additionally, 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid has been used in the study of the structure and function of biological macromolecules, such as proteins, nucleic acids, and carbohydrates.
Mechanism of Action
2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid is an acidic compound that can be used to catalyze the hydrolysis of esters and amides. This reaction is catalyzed by the protonation of the carbonyl group of the substrate, which results in the formation of an anion. This anion then reacts with a nucleophile, such as water, to form the desired product.
Biochemical and Physiological Effects
2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid has been studied for its potential effects on biochemical and physiological processes. Studies have shown that 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid has the potential to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is also easily synthesized. Additionally, 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid is soluble in water and many organic solvents, making it a versatile compound for many applications. However, 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid does have some limitations for use in laboratory experiments. It is a relatively unstable compound, and it can be easily hydrolyzed by water.
Future Directions
In the future, 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid may be used in the development of new drugs and in the study of enzyme reactions. Additionally, 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid may be used in the study of the structure and function of biological macromolecules, such as proteins, nucleic acids, and carbohydrates. Additionally, 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid may be used to study the effects of oxidative stress and inflammation on cells. Finally, 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid may be used to develop new catalysts for organic reactions.
Synthesis Methods
2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid can be synthesized by the reaction of 2-fluoro-2-hydroxypropanoic acid and 1,2-oxazole. The reaction is conducted in an aqueous solution at a temperature of approximately 70 °C. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide. The reaction produces the desired 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid and byproducts, such as water and carbon dioxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid involves the reaction of 2-fluoropropionic acid with 3-amino-1,2-oxazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "2-fluoropropionic acid", "3-amino-1,2-oxazole", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: To a solution of 2-fluoropropionic acid (1.0 equiv) in diethyl ether, add DCC (1.2 equiv) and DMAP (0.1 equiv) at room temperature and stir for 30 minutes.", "Step 2: Add 3-amino-1,2-oxazole (1.0 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting intermediate in hydrochloric acid and stir for 1 hour at room temperature.", "Step 5: Adjust the pH of the reaction mixture to basic using sodium hydroxide and extract the product with diethyl ether.", "Step 6: Wash the organic layer with water and brine, dry over sodium sulfate, and concentrate under reduced pressure to yield 2-fluoro-2-(1,2-oxazol-3-yl)propanoic acid as a white solid." ] } | |
CAS RN |
2763779-05-9 |
Molecular Formula |
C6H6FNO3 |
Molecular Weight |
159.1 |
Purity |
95 |
Origin of Product |
United States |
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